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Compound of Interest

Compound Name: A-674563 hydrochloride

Cat. No.: B1574291

Get Quote

This section addresses common questions researchers have before encountering precipitation,

setting the foundation for successful experiments.

Q1: What is A-674563 hydrochloride and why is its solubility in aqueous buffers a concern?

A-674563 is a potent and selective inhibitor of the Akt1 kinase, with a Ki (inhibition constant) of

11 nM.[1][2] It is supplied as a hydrochloride (HCl) salt to improve its stability and aqueous

solubility compared to its free base form.[3][4] However, like many small molecule inhibitors, its

solubility is finite and highly dependent on the solution's properties. Precipitation is a critical

issue because it effectively lowers the concentration of the active compound in your

experiment, leading to inaccurate and unreliable results, such as an underestimation of the

compound's potency (e.g., an artificially high IC50 value).[5]

Q2: What are the primary factors that influence the solubility of A-674563 hydrochloride?

The solubility of A-674563 HCl is governed by several key physicochemical factors:

pH: As a hydrochloride salt of a basic compound, A-674563's solubility is highly pH-

dependent. In acidic to near-neutral conditions, the molecule is protonated, which enhances
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its interaction with water and increases solubility. As the pH increases (becomes more basic),

the molecule can deprotonate to its less soluble free base form, leading to precipitation.[3][6]

Buffer Composition: The components of your buffer can interact with the compound.[7][8] For

example, high concentrations of certain salts can lead to a "salting-out" effect, reducing

solubility.[9] Conversely, some buffer species may form less soluble salts with your

compound.[3][7]

Co-solvents: The presence and final concentration of organic co-solvents, like DMSO, used

to create stock solutions are critical. A rapid change in solvent polarity when diluting the

stock into an aqueous buffer (a phenomenon known as "solvent shock") is a primary cause

of precipitation.[10][11]

Temperature: While warming a solution can sometimes aid dissolution, the effect of

temperature is compound-specific.[10][12] For A-674563, ensuring all components are at a

consistent temperature (e.g., room temperature or 37°C) before mixing is a key procedural

control.[13]

Q3: What is the general solubility of A-674563 hydrochloride in common laboratory solvents?

Solubility can vary slightly between batches and suppliers. It is crucial to consult the Certificate

of Analysis for your specific lot. However, general solubility data provides a useful starting point

for experimental design.

Solvent Reported Solubility Source

DMSO 72 mg/mL (182.32 mM) [1]

Water 72 mg/mL [1]

Ethanol 18 mg/mL [1]

PBS (pH 7.2)

100 mg/mL (for hydrochloride)

or 0.5 mg/mL (for free base in

1:1 DMF:PBS)

[14][15]

Note: High solubility in "Water" as reported by some vendors may refer to deionized water and

can be misleading for buffered solutions. The high solubility in PBS is likely due to the favorable
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slightly acidic to neutral pH.[14]

Visualizing the Impact of pH on Solubility
The protonation state of A-674563 is key to its solubility. At lower pH, the amine group is

protonated (BH+), rendering the molecule more polar and soluble in aqueous media. As the pH

rises above the compound's pKa, the equilibrium shifts towards the neutral, less soluble free

base (B).
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Precipitation Observed

When did it precipitate?

Immediately upon mixing

Immediately

Over time during incubation

Over Time

How did you mix?

Add stock to vigorously
stirring buffer

Buffer to Stock

What is the final
DMSO %?

Stock to Buffer

Problem Solved

Increase final DMSO %
(if assay tolerates)

Too Low

What is the
buffer pH?

Sufficient

Use buffer with
lower pH (e.g., 6.8-7.2)

Too High (>7.4)

Optimal (≤7.4)

Did you prepare the
solution fresh?

Prepare working solution
immediately before use

No

Are you using
complex media/serum?

Yes

Problem Solved

Test solubility in
simple buffer first

Yes

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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